Cas no 2680825-53-8 (benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate)

• Product Name: benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate
• CAS No: 2680825-53-8
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5650082
• PubChem ID: 165906843
• Update Time: 2025-06-14

benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28280594
• benzyl N-[6-(hydroxymethyl)pyridazin-3-yl]carbamate
• 2680825-53-8
• benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate

• Inchi： 1S/C13H13N3O3/c17-8-11-6-7-12(16-15-11)14-13(18)19-9-10-4-2-1-3-5-10/h1-7,17H,8-9H2,(H,14,16,18)
• InChI Key： OSHJHNYHRAVXLN-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(CO)N=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.09569129g/mol
• Monoisotopic Mass: 259.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.3Ų

Additional information on benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate

Comprehensive Overview of Benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate (CAS No. 2680825-53-8)

Benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate (CAS No. 2680825-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridazine core and carbamate functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a hydroxymethyl substituent, enhances its reactivity and potential applications in drug discovery and material science.

The growing interest in Benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate aligns with the increasing demand for novel heterocyclic compounds in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors and antimicrobial agents, topics frequently searched in academic and industrial databases. The compound’s CAS number 2680825-53-8 is often queried in scientific literature, reflecting its relevance in high-throughput screening and combinatorial chemistry.

In the context of green chemistry and sustainable synthesis, Benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate offers opportunities for eco-friendly derivatization. Its hydroxymethyl group allows for selective modifications under mild conditions, reducing the need for hazardous reagents. This aligns with the trending focus on atom economy and catalytic efficiency, which dominate contemporary discussions in organic synthesis forums and research publications.

From a commercial perspective, suppliers and manufacturers of CAS 2680825-53-8 emphasize its high purity and stability, critical for reproducibility in experimental settings. The compound’s pyridazin-3-ylcarbamate scaffold is also explored in crop protection research, addressing the rising global demand for innovative agrochemicals. Searches for “pyridazine derivatives in agriculture” or “carbamate-based fungicides” highlight its potential in this sector.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate, ensuring compliance with regulatory standards. The compound’s spectral data and synthetic protocols are frequently documented in patents, reinforcing its industrial value. Notably, its benzyl-protecting group offers advantages in multi-step syntheses, a feature often discussed in peptide and polymer chemistry communities.

In summary, Benzyl N-6-(hydroxymethyl)pyridazin-3-ylcarbamate (CAS No. 2680825-53-8) represents a multifaceted tool for researchers exploring heterocyclic chemistry, drug design, and sustainable materials. Its structural uniqueness and adaptability position it as a compound of enduring scientific and commercial interest.